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Compound of Interest

Compound Name: RG-7152

Cat. No.: B1679312

Disclaimer: No specific information is publicly available for a compound designated "RG-7152"
in the context of peroxisome proliferation. Therefore, these application notes and protocols
provide a general framework for studying experimental peroxisome proliferation using well-
characterized peroxisome proliferators as examples. Researchers investigating novel
compounds like RG-7152 can adapt these methodologies to determine its potential as a
peroxisome proliferator.

Introduction

Peroxisomes are ubiquitous subcellular organelles that play a crucial role in various metabolic
processes, including fatty acid 3-oxidation and the detoxification of reactive oxygen species.
Peroxisome proliferators are a structurally diverse group of compounds that, upon
administration to rodents, lead to a significant increase in the number and size of peroxisomes,
primarily in the liver. This phenomenon, known as peroxisome proliferation, is accompanied by
the induction of enzymes involved in fatty acid metabolism. The biological effects of
peroxisome proliferators are mediated by the Peroxisome Proliferator-Activated Receptor alpha
(PPARQ), a ligand-activated nuclear transcription factor.[1] Activation of PPARa leads to the
transcriptional regulation of a suite of genes involved in lipid homeostasis.

These application notes provide an overview of the PPARa signaling pathway and detailed
protocols for inducing and quantifying experimental peroxisome proliferation in both in vitro and
in vivo models.
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Mechanism of Action: The PPARa Signaling
Pathway

Peroxisome proliferators exert their effects by activating PPARa. Upon ligand binding, PPARa
forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific
DNA sequences known as Peroxisome Proliferator Response Elements (PPRES) located in the
promoter regions of target genes. This binding event recruits coactivator proteins and initiates
the transcription of genes encoding for peroxisomal enzymes and other proteins involved in

lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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